5-({[(3-butoxybenzoyl)amino]carbonothioyl}amino)-2-chlorobenzoic acid

• IUPAC Name: 5-[(3-butoxybenzoyl)carbamothioylamino]-2-chlorobenzoic acid
• InChI: InChI=1S/C19H19ClN2O4S/c1-2-3-9-26-14-6-4-5-12(10-14)17(23)22-19(27)21-13-7-8-16(20)15(11-13)18(24)25/h4-8,10-11H,2-3,9H2,1H3,(H,24,25)(H2,21,22,23,27)
• InChI Key: GQKVDFVHCLPEEN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C19H19ClN2O4S
• DSSTOX Substance ID: DTXSID90365372
• Molecular Weight: 406.9 g/mol
• CAS RN: 434286-98-3

Description

5-({[(3-butoxybenzoyl)amino]carbonothioyl}amino)-2-chlorobenzoic acid, also known as BCTC, is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is expressed in sensory neurons and plays a crucial role in the perception of pain and thermal sensation. BCTC has been extensively studied for its potential application in the treatment of pain and inflammation.

Mechanism of Action

5-({[(3-butoxybenzoyl)amino]carbonothioyl}amino)-2-chlorobenzoic acid acts as a potent and selective antagonist of TRPV1. TRPV1 is a non-selective cation channel that is expressed in sensory neurons and plays a crucial role in the perception of pain and thermal sensation. This compound binds to the channel and prevents its activation by various stimuli such as heat, capsaicin, and protons. By blocking the activation of TRPV1, this compound reduces the transmission of pain signals from sensory neurons to the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain and inflammation in animal models of various pain conditions. This compound has also been shown to have anti-inflammatory effects in animal models of acute and chronic inflammation. This compound has been found to be well-tolerated in animal studies and has not been associated with any significant adverse effects.

Advantages and Limitations for Lab Experiments

5-({[(3-butoxybenzoyl)amino]carbonothioyl}amino)-2-chlorobenzoic acid is a potent and selective antagonist of TRPV1, which makes it a valuable tool for studying the role of TRPV1 in pain and inflammation. However, this compound has some limitations for lab experiments. This compound is a relatively complex molecule, which makes its synthesis challenging and expensive. This compound also has low solubility in water, which can limit its use in some experimental settings.

Future Directions

There are several future directions for the research on 5-({[(3-butoxybenzoyl)amino]carbonothioyl}amino)-2-chlorobenzoic acid. One direction is to further investigate the mechanisms of action of this compound and its effects on TRPV1 function. Another direction is to explore the potential therapeutic applications of this compound in the treatment of pain and inflammation in humans. Additionally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound.

Scientific Research Applications

5-({[(3-butoxybenzoyl)amino]carbonothioyl}amino)-2-chlorobenzoic acid has been extensively studied for its potential application in the treatment of pain and inflammation. In preclinical studies, this compound has been shown to be effective in reducing pain in animal models of inflammatory pain, neuropathic pain, and cancer pain. This compound has also been shown to have anti-inflammatory effects in animal models of acute and chronic inflammation.